Cas no 93839-43-1 (1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2,N2-trioctyl-)

1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2,N2-trioctyl- structure
93839-43-1 structure
Product Name:1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2,N2-trioctyl-
CAS No:93839-43-1
MF:C28H61N3
MW:439.804048299789
CID:812264
PubChem ID:3022545
Update Time:2025-04-19

1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2,N2-trioctyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2,N2-trioctyl-
    • N-(2-aminoethyl)-N,N',N'-trioctylethylenediamine
    • N'-[2-(dioctylamino)ethyl]-N'-octylethane-1,2-diamine
    • 93839-43-1
    • EINECS 298-814-6
    • NS00064814
    • DTXSID50917654
    • N~1~-(2-Aminoethyl)-N~1~,N~2~,N~2~-trioctylethane-1,2-diamine
    • Inchi: 1S/C28H61N3/c1-4-7-10-13-16-19-23-30(24-20-17-14-11-8-5-2)27-28-31(26-22-29)25-21-18-15-12-9-6-3/h4-29H2,1-3H3
    • InChI Key: QWHFTNGGASLTIP-UHFFFAOYSA-N
    • SMILES: N(CCCCCCCC)(CCCCCCCC)CCN(CCN)CCCCCCCC

Computed Properties

  • Exact Mass: 439.487
  • Monoisotopic Mass: 439.487
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 26
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • Density: 0.864
  • Boiling Point: 508.9°Cat760mmHg
  • Flash Point: 257.2°C
  • Refractive Index: 1.472
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